Cas no 2229002-72-4 (2-bromo-5-(diethylamino)phenol)

• Product Name: 2-bromo-5-(diethylamino)phenol
• CAS No: 2229002-72-4
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5939147
• PubChem ID: 165644212
• Update Time: 2025-06-07

2-bromo-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-5-(diethylamino)-
• 2-bromo-5-(diethylamino)phenol
• EN300-1926804
• 2229002-72-4

• Inchi： 1S/C10H14BrNO/c1-3-12(4-2)8-5-6-9(11)10(13)7-8/h5-7,13H,3-4H2,1-2H3
• InChI Key： HRYOJIYRTHULEF-UHFFFAOYSA-N
• SMILES： C1(O)=CC(N(CC)CC)=CC=C1Br

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 324.3±22.0 °C(Predicted)
• pka: 8.55±0.10(Predicted)

Additional information on 2-bromo-5-(diethylamino)phenol

Chemical Profile of 2-bromo-5-(diethylamino)phenol (CAS No. 2229002-72-4)

2-bromo-5-(diethylamino)phenol, identified by the Chemical Abstracts Service registry number 2229002-72-4, is a significant organic compound that has garnered attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of brominated aromatic amines, characterized by its bromine substituent at the 2-position and a diethylamino group at the 5-position of the phenolic ring. The unique structural features of 2-bromo-5-(diethylamino)phenol make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The presence of both bromine and diethylamino groups in the molecular structure endows 2-bromo-5-(diethylamino)phenol with distinct reactivity patterns. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Concurrently, the diethylamino group introduces basicity and potential hydrogen bonding capabilities, influencing both the solubility and interactions of the compound with biological targets.

In recent years, 2-bromo-5-(diethylamino)phenol has been explored as a precursor in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive scaffolds, prompting investigations into its potential pharmacological properties. Specifically, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer activities. The phenolic hydroxyl group provides a site for further derivatization, enabling the creation of diverse analogs with tailored biological profiles.

One particularly intriguing application of 2-bromo-5-(diethylamino)phenol lies in its role as a building block for kinase inhibitors. Kinases are enzymes central to numerous cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The brominated aromatic ring can be coupled to heterocyclic scaffolds or other pharmacophores via palladium-catalyzed reactions, yielding potent kinase inhibitors. Additionally, the diethylamino group can be modified or incorporated into larger molecules to enhance binding affinity and selectivity.

The synthesis of 2-bromo-5-(diethylamino)phenol itself presents an interesting challenge due to the need for regioselective functionalization of the benzene ring. Current methodologies often involve multi-step processes starting from commercially available phenols or aniline derivatives. Advances in catalytic systems have enabled more efficient routes, including one-pot strategies that minimize byproduct formation and improve yields. These synthetic improvements are crucial for scaling up production while maintaining cost-effectiveness.

From a computational chemistry perspective, 2-bromo-5-(diethylamino)phenol has been studied to understand its electronic properties and reactivity. Density Functional Theory (DFT) calculations have been employed to predict optimized geometries, energy states, and interaction energies with potential ligands. Such insights are invaluable for guiding experimental design and optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The pharmacokinetic behavior of derivatives derived from 2-bromo-5-(diethylamino)phenol is another area of active investigation. In silico modeling techniques have been used to predict absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles before experimental validation. These predictions help identify promising candidates early in the drug discovery process while minimizing costly failures later on.

In conclusion,2-bromo-5-(diethylamino)phenol (CAS No. 2229002-72-4) represents a valuable intermediate with broad utility across medicinal chemistry research programs.Several studies have demonstrated its importance toward developing novel therapeutic agents targeting various diseases including cancer,kidney disease etc.The combination between its structural features like aromatic ring substitution pattern alongside functional groups like hydroxyl group makes it highly adaptable toward medicinal chemistry applications.Alongside these benefits,the availability through reliable chemical suppliers ensures consistent access needed supporting ongoing research efforts within academic institutions pharmaceutical companies.